![molecular formula C17H15N5O3S B2436481 2-oxo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)imidazolidine-1-carboxamide CAS No. 1705153-86-1](/img/structure/B2436481.png)
2-oxo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)imidazolidine-1-carboxamide
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Description
2-oxo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)imidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C17H15N5O3S and its molecular weight is 369.4. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Heterocyclic compounds, especially those containing imidazolidine, oxadiazole, and thiophene rings, are of significant interest due to their diverse biological activities and potential pharmaceutical applications. For instance, compounds incorporating the 1,2,4-oxadiazole ring have been synthesized and evaluated for their antimicrobial activities against a variety of pathogens, suggesting a potential application for the target compound in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011). Similarly, the incorporation of thiophene and imidazolidine functionalities into molecular structures has been explored for the synthesis of compounds with potential cardiotonic activity (Nate et al., 1987).
Antitumor and Anticancer Research
The structural framework of heterocyclic compounds, particularly those containing oxadiazole and imidazolidine rings, has been explored for antitumor and anticancer properties. Metal complexes with N-heterocyclic carbenes containing 1,2,4-oxadiazole substituents have shown impressive potency and tumor selectivity, indicating the potential of such compounds in cancer therapy (Maftei, 2018). This area of research suggests that the target compound could be investigated for similar antitumor or anticancer applications.
Corrosion Inhibition
Research on imidazoline and its derivatives has shown these compounds to be effective corrosion inhibitors, suggesting a possible application of the target compound in protecting metals against corrosion in acidic media. The study of 1-(2-ethylamino)-2-methylimidazoline and related compounds has provided insights into their efficiency as corrosion inhibitors, with theoretical calculations supporting their reactivity and interaction with metal surfaces (Cruz et al., 2004).
Properties
IUPAC Name |
2-oxo-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]imidazolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O3S/c23-16-18-7-8-22(16)17(24)19-12-5-2-1-4-11(12)10-14-20-15(21-25-14)13-6-3-9-26-13/h1-6,9H,7-8,10H2,(H,18,23)(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKBAXVCPLMIGJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.